Cas no 29941-56-8 (9H-Thioxanthen-9-one, 1,4-dichloro-, 10,10-dioxide)

• Product Name: 9H-Thioxanthen-9-one, 1,4-dichloro-, 10,10-dioxide
• CAS No: 29941-56-8
• MF: C₁₃H₆Cl₂O₃S
• MW: 313.155940532684
• CID: 3932541
• Update Time: 2025-06-11

9H-Thioxanthen-9-one, 1,4-dichloro-, 10,10-dioxide Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one, 1,4-dichloro-, 10,10-dioxide

• Inchi： 1S/C13H6Cl2O3S/c14-8-5-6-9(15)13-11(8)12(16)7-3-1-2-4-10(7)19(13,17)18/h1-6H
• InChI Key： SHHDWYBIBHRVSC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)S(=O)(=O)C2=C1C(Cl)=CC=C2Cl

Experimental Properties

• Density: 1.622±0.06 g/cm3(Predicted)
• Boiling Point: 539.1±50.0 °C(Predicted)

Additional information on 9H-Thioxanthen-9-one, 1,4-dichloro-, 10,10-dioxide

9H-Thioxanthen-9-one, 1,4-dichloro-, 10,10-dioxide (CAS No. 29941-56-8): An Overview of a Promising Compound in Medicinal Chemistry

9H-Thioxanthen-9-one, 1,4-dichloro-, 10,10-dioxide (CAS No. 29941-56-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of thioxanthenones, which are known for their diverse applications in pharmaceutical research and development.

The thioxanthenone scaffold is characterized by a nine-membered ring containing a sulfur atom and an oxygen atom, with additional substituents that can significantly influence its chemical and biological properties. In the case of 9H-Thioxanthen-9-one, 1,4-dichloro-, 10,10-dioxide, the presence of dichloro and dioxide functionalities imparts specific characteristics that make it an intriguing candidate for various medicinal applications.

Recent studies have highlighted the potential of 9H-Thioxanthen-9-one, 1,4-dichloro-, 10,10-dioxide in several therapeutic areas. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This finding is particularly significant given the growing global concern over antibiotic resistance.

Beyond its antimicrobial properties, 9H-Thioxanthen-9-one, 1,4-dichloro-, 10,10-dioxide has also shown promise in cancer research. Preclinical studies have indicated that it possesses antiproliferative effects on various cancer cell lines. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell cycle progression. These findings suggest that this compound could be a valuable lead for the development of novel anticancer agents.

In addition to its direct biological activities, 9H-Thioxanthen-9-one, 1,4-dichloro-, 10,10-dioxide has been explored as a photosensitizer in photodynamic therapy (PDT). PDT is a non-invasive treatment modality used primarily for cancer but also for other conditions such as age-related macular degeneration. The ability of this compound to generate reactive oxygen species (ROS) upon light activation makes it a suitable candidate for PDT applications.

The structural flexibility of 9H-Thioxanthen-9-one, 1,4-dichloro-, 10,10-dioxide also allows for chemical modifications that can enhance its pharmacological properties. Researchers have synthesized various derivatives by altering the substituents on the thioxanthenone core. These modifications have led to compounds with improved solubility, stability, and bioavailability, which are crucial factors for successful drug development.

Furthermore, computational studies using molecular docking and molecular dynamics simulations have provided insights into the binding interactions of 9H-Thioxanthen-9-one, 1,4-dichloro-, 10,10-dioxide with specific protein targets. These studies have identified key residues involved in ligand-receptor interactions and have guided the rational design of more potent analogs.

In conclusion, 9H-Thioxanthen-9-one, 1,4-dichloro-, 10,10-dioxide (CAS No. 29941-56-8) is a multifaceted compound with a broad spectrum of potential applications in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.